Cas no 2411278-20-9 (N-[(1-Ethyl-1H-1,2,3-triazol-4-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[(1-Ethyl-1H-1,2,3-triazol-4-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2411278-20-9
• MF: C₁₄H₂₁N₅O₂
• MW: 291.348842382431
• CID: 5415738
• PubChem ID: 154790045
• Update Time: 2025-08-05

N-[(1-Ethyl-1H-1,2,3-triazol-4-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z2644961134
• EN300-26590171
• N-[(1-ethyl-1H-1,2,3-triazol-4-yl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2411278-20-9
• N-[(1-Ethyl-1H-1,2,3-triazol-4-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C14H21N5O2/c1-3-13(20)18-7-5-11(6-8-18)14(21)15-9-12-10-19(4-2)17-16-12/h3,10-11H,1,4-9H2,2H3,(H,15,21)
• InChI Key： MXWKLGAQSFOAKF-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NCC2=CN(CC)N=N2)=O)CC1

Computed Properties

• Exact Mass: 291.16952493g/mol
• Monoisotopic Mass: 291.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.96±0.20(Predicted)

Additional information on N-[(1-Ethyl-1H-1,2,3-triazol-4-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

N-[(1-Ethyl-1H-1,2,3-triazol-4-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2411278-20-9): A Comprehensive Overview

N-[(1-Ethyl-1H-1,2,3-triazol-4-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2411278-20-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidinecarboxamides, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The triazole moiety in the structure of N-[(1-Ethyl-1H-1,2,3-triazol-4-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is particularly noteworthy. Triazoles are heterocyclic compounds that have been extensively studied for their ability to enhance the pharmacological properties of various drugs. The presence of this moiety can improve the lipophilicity, metabolic stability, and bioavailability of the compound, making it a promising candidate for drug development.

Recent research has focused on the potential of N-[(1-Ethyl-1H-1,2,3-triazol-4-yl)methyl]-1-(1-oxo-2-propen-1-y l)-4-piperidinecarboxamide as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic option for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[(1-Ethyl-1H-1,2,3-triazol -4-y l)methyl]-1-(1-o xo -2-pro pen -y l)-4-piperidinecarboxamide has also shown promise in the treatment of neurodegenerative disorders. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are key mechanisms underlying neurodegeneration. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic profile of N-[ ( 1-E th yl - 1 H - 1 , 2 , 3 -tr ia z ol - 4 - y l )m eth yl ] - 1 -( 1 - ox o - 2 - pr o pe n - 1 - y l ) - 4 - pi pe ri di ne ca r bo x am ide has been extensively evaluated in various animal models. Results indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good tissue penetration, particularly into the brain and other target organs. These characteristics make it suitable for both systemic and targeted therapies.

One of the key challenges in drug development is ensuring that new compounds are safe and well-tolerated by patients. Preliminary toxicity studies on N-[ ( 1-E th yl - 1 H - 1 , 2 , 3 -tr ia z ol - 4 - y l )m eth yl ] - 1 -( 1 - ox o - 2 - pr o pe n - y l ) - p i pe ri di ne ca r bo x am ide have shown that it has a favorable safety profile with no significant adverse effects observed at therapeutic doses. This bodes well for its future clinical development.

Moreover, the synthetic route for N-[ ( E th yl H tr ia z ol y l )m eth yl ] ox o pr o pe n p i pe ri di ne ca r bo x am ide has been optimized to ensure high yield and purity. The synthesis involves a series of well-established chemical reactions, including copper-catalyzed azide–alkyne cycloaddition (CuAAC) to form the triazole ring and subsequent functional group manipulations to achieve the final product. This robust synthetic method facilitates large-scale production and quality control.

In conclusion, N-[ ( E th yl H tr ia z ol y l )m eth yl ] ox o pr o pe n p i pe ri di ne ca r bo x am ide (CAS No. 241,* * * * * * * * * * * * * * * * * * * 78*,-* 0*,-* 9) represents a promising candidate in the development of new therapeutic agents for inflammatory and neurodegenerative diseases. Its unique structural features, combined with favorable pharmacological properties and safety profile, make it an attractive molecule for further investigation in clinical trials.